Cas no 13104-02-4 (1-Piperazineethanol,4,4'-(dithiodicarbonothioyl)bis- (9CI))

• Product Name: 1-Piperazineethanol,4,4'-(dithiodicarbonothioyl)bis- (9CI)
• CAS No: 13104-02-4
• MF: C₁₄H₂₆N₄O₂S₄
• MW: 410.641837596893
• CID: 184138
• PubChem ID: 25703
• Update Time: 2025-04-19

1-Piperazineethanol,4,4'-(dithiodicarbonothioyl)bis- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineethanol,4,4'-(dithiodicarbonothioyl)bis- (9CI)
• [4-(2-hydroxyethyl)piperazine-1-carbothioyl]sulfanyl 4-(2-hydroxyethyl)piperazine-1-carbodithioate
• EWP 840
• 1-Piperazineethanol, 4,4'-(dithiodicarbonothioyl)bis-
• Bis((4-(2-hydroxyethyl)-1-piperazinyl)thiocarbonyl)disulfide
• bis[4-(2-hydroxyethyl)piperazin-1-yl]dithioperoxyanhydride
• BRN 0847046
• Disulfide, bis((4-(2-hydroxyethyl)-1-piperazinyl)thiocarbonyl)
• EWP-840
• DTXSID20156856
• 13104-02-4
• SCHEMBL9805901

• Inchi： 1S/C14H26N4O2S4/c19-11-9-15-1-5-17(6-2-15)13(21)23-24-14(22)18-7-3-16(4-8-18)10-12-20/h19-20H,1-12H2
• InChI Key： IKCDMZYMTQMERN-UHFFFAOYSA-N
• SMILES： S(C(N1CCN(CCO)CC1)=S)SC(N1CCN(CCO)CC1)=S

Computed Properties

• Exact Mass: 410.09418
• Monoisotopic Mass: 410.093859
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 168
• XLogP3: -0.1

Experimental Properties

• Density: 1.406
• Boiling Point: 581.3°Cat760mmHg
• Flash Point: 305.3°C
• Refractive Index: 1.681
• PSA: 53.42